(Z)-3-(1H-benzo[d]imidazol-1-yl)-N'-(1-(4-ethoxyphenyl)ethylidene)propanehydrazide

• IUPAC Name: 3-(benzimidazol-1-yl)-N-[(Z)-1-(4-ethoxyphenyl)ethylideneamino]propanamide
• InChI: InChI=1S/C20H22N4O2/c1-3-26-17-10-8-16(9-11-17)15(2)22-23-20(25)12-13-24-14-21-18-6-4-5-7-19(18)24/h4-11,14H,3,12-13H2,1-2H3,(H,23,25)/b22-15-
• InChI Key: SSVGVCRKAIANQJ-JCMHNJIXSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)C(=NNC(=O)CCN2C=NC3=CC=CC=C32)C
• Isomeric SMILES: CCOC1=CC=C(C=C1)/C(=N\NC(=O)CCN2C=NC3=CC=CC=C32)/C
• Molecular Formula: C20H22N4O2
• Molecular Weight: 350.4 g/mol

Description

The compound contains a benzimidazole group, which is a fused aromatic ring consisting of benzene and imidazole. Benzimidazoles are known for their wide range of biological activities and are used in a variety of applications, including medicine and agriculture.

Scientific Research Applications

Synthesis and Cytotoxicity

Compounds related to "(Z)-3-(1H-benzo[d]imidazol-1-yl)-N'-(1-(4-ethoxyphenyl)ethylidene)propanehydrazide" have been synthesized for evaluating their cytotoxic potential. For instance, the synthesis of benzo[d]imidazoles and their derivatives has been explored for their cytotoxic activities. These compounds, through various synthetic pathways, have shown potential in screening for cytotoxic properties against different cancer cell lines, indicating their utility in cancer research and potential therapeutic applications (Hegazi et al., 2010).

Mechanism of Action

Target of Action

The primary target of this compound is Human Topoisomerase I . Topoisomerases are enzymes that regulate the overwinding or underwinding of DNA. Their main function is to reduce DNA strain during replication and transcription.

Mode of Action

The compound interacts with its target, Human Topoisomerase I, leading to potential anticancer effects . .

Biochemical Pathways

The compound potentially affects the DNA replication and transcription pathways by interacting with Human Topoisomerase I . The downstream effects of this interaction could lead to the inhibition of cancer cell proliferation.

Result of Action

The molecular and cellular effects of the compound’s action are primarily its potential anticancer effects . By targeting Human Topoisomerase I, it may inhibit the proliferation of cancer cells.